N-[4-chloro-3-(trifluoromethyl)phenyl]benzamide

• Molecular Formula: C14H9ClF3NO
• Molecular Weight: 299.67 g/mol
• IUPAC Name: N-[4-chloro-3-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C14H9ClF3NO/c15-12-7-6-10(8-11(12)14(16,17)18)19-13(20)9-4-2-1-3-5-9/h1-8H,(H,19,20)
• InChI Key: KRNWWEIKCXPQDA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)Cl)C(F)(F)F

Description

N-[4-chloro-3-(trifluoromethyl)phenyl]benzamide is a useful research compound. Its molecular formula is C14H9ClF3NO and its molecular weight is 299.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Benzoyl chloride (140.5 g., 1.0 mole) was added dropwise with stirring to a solution of p-chloro-m-(trifluoromethyl)aniline (181.5 g., 1.0 mole) and pyridine (79 g., 1.0 mole) in two liters of dry benzene. Although the reaction was heated initially, the addition of benzoyl chloride generated sufficient heat to maintain reflux conditions during the addition. The reaction mixture was stirred overnight at room temperature and then was heated under reflux for 2 hours. After being cooled to about 25° C., the reaction product was washed successively with 6 N hydrochloric acid and saturated aqueous sodium bicarbonate solution, was dried over magnesium sulfate and was filtered. The filtrate was evaporated by distillation in vacuo, and the residue was crystallized from a benzene-hexane solvent to give two grams of 4'-chloro-3'-(trifluoromethyl)benzanilide, having a melting point of 130°-131° C.